N1-(5-chloro-2-methylphenyl)-N2-(2-(4-methyl-2-phenylthiazol-5-yl)ethyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-methylphenyl)-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]oxamide
• InChI: InChI=1S/C21H20ClN3O2S/c1-13-8-9-16(22)12-17(13)25-20(27)19(26)23-11-10-18-14(2)24-21(28-18)15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H,23,26)(H,25,27)
• InChI Key: YFDYGZUSMWLPRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCCC2=C(N=C(S2)C3=CC=CC=C3)C
• Molecular Formula: C21H20ClN3O2S
• Molecular Weight: 413.9 g/mol
• CAS No.: 894012-37-4

Description

N1-(5-chloro-2-methylphenyl)-N2-(2-(4-methyl-2-phenylthiazol-5-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H20ClN3O2S and its molecular weight is 413.92. The purity is usually 95%.
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Scientific Research Applications

Oxalamide and Related Compounds in Medicinal Chemistry

• Neurokinin-1 Receptor Antagonists : One study discussed the development of an orally active, water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral administration. This compound showed effectiveness in pre-clinical tests relevant to emesis and depression, highlighting the therapeutic potential of certain chemical scaffolds in mental health and gastrointestinal disorders (Harrison et al., 2001).

• Copper-Catalyzed Coupling Reactions : Another study established a copper-catalyzed system for Goldberg amidation using (hetero)aryl chlorides and amides, demonstrating the versatility of oxalamide derivatives in facilitating complex organic reactions, potentially useful in drug synthesis and material science (De et al., 2017).

Potential Applications in Drug Discovery and Development

• Antitumor and Cytotoxic Activities : Compounds with oxalamide structures have been evaluated for their antitumor effects. For instance, novel 2-[(4-amino-6-substituted-1,3,5-triazin-2-yl)methylthio]-4-chloro-5-methyl-N-(1H-benzo[d]imidazol-2(3H)-ylidene)benzenesulfonamides showed significant cytotoxic activity against various cancer cell lines, demonstrating the potential of these scaffolds in oncology (Tomorowicz et al., 2020).

• Environmental Applications : The use of Fenton reactions for the complete oxidation of pollutants in water showcases the relevance of compounds with similar functional groups in environmental chemistry. This indicates a broader utility of such molecules beyond pharmacology, including water treatment and pollution control (Pignatello & Sun, 1995).